Cas no 99027-90-4 (tert-butyl 3-oxa-2-azabicyclo2.2.1hept-5-ene-2-carboxylate)

tert-butyl 3-oxa-2-azabicyclo2.2.1hept-5-ene-2-carboxylate Properties

Names and Identifiers

• 2-Oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid,1,1-dimethylethyl ester
• tert-butyl 2-oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylate
• JKCMHTNELDNMNY-UHFFFAOYSA-N
• FCH1658551
• TZ000818
• AK207913
• tert-butyl 3-oxa-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• 3-(tert-Butoxycarbonyl)-2-oxa-3-azabicyclo[2.2.1]hepta-5-ene
• 2-Oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid tert-butyl ester
• SY124717
• tert-butyl2-oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylate
• W12230
• CHEMBL1916793
• 2-OXA-3-AZABICYCLO[2.2.1]HEPT-5-ENE-3-CARBOXYLIC ACID,1,1-DIMETHYLETHYL ESTER
• SCHEMBL3456734
• 2-oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acidtert-butyl ester
• CS-0037296
• DS-10145
• ZDA02790
• MFCD24465569
• t-Butyl 2-oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylate
• 3-Boc-2-oxa-3-azabicyclo[2.2.1]hept-5-ene
• EN300-6746006
• 99027-90-4
• A916231
• AKOS027256008
• DB-160128
• +Expand

• MDL： MFCD24465569
• InChIKey： JKCMHTNELDNMNY-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO3/c1-10(2,3)13-9(12)11-7-4-5-8(6-7)14-11/h4-5,7-8H,6H2,1-3H3
• SMILES： O1C2([H])C([H])=C([H])C([H])(C2([H])[H])N1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 197.10519334g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 197.10519334g/mol
• Heavy Atom Count: 14
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8